Cas no 33403-02-0 (7-methyl-3h-purine-2,6-dithione)

7-methyl-3h-purine-2,6-dithione structure
33403-02-0 structure
Product Name:7-methyl-3h-purine-2,6-dithione
CAS No:33403-02-0
MF:C6H6N4S2
MW:198.268637180328
CID:917931
PubChem ID:4388546
Update Time:2025-04-19

7-methyl-3h-purine-2,6-dithione Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-3h-purine-2,6-dithione
    • 2,6-dithio-7-methylpurine
    • 7-Methyl-2,6-dithio-xanthin
    • 7-methyl-2,6-dithioxanthine
    • 7-methyl-2,6-dithioxo-1,2,3,6-tetrahydropurine
    • 7-Methyl-3,7-dihydro-purin-2,6-dithion
    • 7-methyl-3,7-dihydro-purine-2,6-dithione
    • AC1N9NXN
    • NSC7863
    • SureCN2775208
    • AKOS024337992
    • 7-methylpurine-2,6-dithione
    • SCHEMBL2775208
    • 33403-02-0
    • DS-009238
    • DTXSID70402739
    • NSC-7863
    • Inchi: 1S/C6H6N4S2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
    • InChI Key: MWEDJKCABUZJTR-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(N=CN2C)NC(N1)=S

Computed Properties

  • Exact Mass: 198.00358
  • Monoisotopic Mass: 198.003388
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.74
  • Boiling Point: 446.5°C at 760 mmHg
  • Flash Point: 223.8°C
  • Refractive Index: 1.896
  • PSA: 41.88
  • LogP: 1.68850
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